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This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQSs) for the in vivo
delivery of YD23, a selective SMARCA2 PROTAC degrader.

Frequently Asked Questions (FAQS)

Q1: What is YD23 and what is its mechanism of action?

YD23 is a selective Proteolysis Targeting Chimera (PROTAC) designed to degrade the
SMARCAZ2 protein.[1] As a heterobifunctional molecule, it consists of a ligand that binds to the
target protein (SMARCAZ2), a ligand that recruits the Cereblon (CRBN) E3 ubiquitin ligase, and
a linker connecting them.[1][2] YD23 functions by forming a ternary complex between
SMARCAZ2 and the E3 ligase, which leads to the ubiquitination of SMARCAZ2.[2][3] The
polyubiquitinated protein is then recognized and degraded by the proteasome.[2][4] This
targeted degradation is synthetically lethal in SMARCA4-deficient cancer cells, making YD23 a
promising therapeutic for cancers like non-small cell lung cancer (NSCLC).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15542338/docs?utm_src=pdf-body-img#yd23-protac-in-vivo-delivery-technical-support-center
https://www.benchchem.com/product/b15542338?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/yd23.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9785308/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9785308/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10061819/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10061819/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7481416/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7481416/
https://www.benchchem.com/product/b15542338/docs#yd23-protac-in-vivo-delivery-technical-support-center
https://www.benchchem.com/product/b15542338/docs#yd23-protac-in-vivo-delivery-technical-support-center
https://www.benchchem.com/product/b15542338/docs#yd23-protac-in-vivo-delivery-technical-support-center
https://www.benchchem.com/product/b15542338/docs#yd23-protac-in-vivo-delivery-technical-support-center
https://www.benchchem.com/product/b15542338?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542338?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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